(2Z)-8-methoxy-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-2-(2-methoxyphenyl)iminochromene-3-carboxamide
• InChI: InChI=1S/C18H16N2O4/c1-22-14-8-4-3-7-13(14)20-18-12(17(19)21)10-11-6-5-9-15(23-2)16(11)24-18/h3-10H,1-2H3,(H2,19,21)
• InChI Key: GHGQVUNLORVIJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N=C2C(=CC3=C(O2)C(=CC=C3)OC)C(=O)N
• Molecular Formula: C18H16N2O4
• Molecular Weight: 324.3 g/mol

Description

(2Z)-8-methoxy-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide, also known as MOC-I, is a synthetic compound that belongs to the family of chromene derivatives. It has been widely studied for its potential therapeutic applications due to its unique chemical structure and pharmacological properties.

Scientific Research Applications

Chemical Synthesis and Characterization

(2Z)-8-methoxy-2-[(2-methoxyphenyl)imino]-2H-chromene-3-carboxamide and its derivatives are prominently featured in the synthesis of new chemical compounds. For instance, they are intermediates in synthesizing new tricyclic products such as methyl 3-alkyl-2-(2-methoxy-2-oxoethyl)-4-oxo-3,4-dihydro-2H-chromeno[2,3-d]pyrimidine-2-carboxylates. These intermediates are converted to the final tricyclic products by heating in ethanol containing sodium carbonate. The accurate characterization of these compounds and intermediates is essential, often involving advanced techniques like FT-IR, 1H and 13C NMR spectra, microanalytical data, and in some cases, 2D nuclear Overhauser effect spectrum and DFT calculations (Fattahi et al., 2018).

Antimicrobial Applications

Some derivatives of this compound exhibit antimicrobial properties. A series of N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides were synthesized and tested for antimicrobial activity. The structures of these compounds were confirmed by spectroscopic techniques, and some demonstrated significant antimicrobial activity (Ukhov et al., 2021).

Eco-Friendly Synthesis Approaches

The compound is also involved in eco-friendly synthesis methods. For instance, a series of new 2-imino-2H-chromene-3-carboxamides were synthesized using aqueous sodium carbonate or hydrogen carbonate solution, showcasing an environmentally friendly approach with excellent yield and high atom economy. This synthesis method indicates a trend towards greener and more sustainable chemical synthesis practices (Proença & Costa, 2008).

Structural Analysis and Polymorphism

The compound's derivatives exhibit interesting structural characteristics and polymorphism. For instance, the crystallization of different polymorphs of 4-Oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives reveals the anti-rotamer conformation about the C-N bond, with the amide O atom being either trans- or cis-related to the O atom of the pyran ring. Such detailed structural analyses contribute to the understanding of molecular conformations and their implications in chemical reactivity and properties (Reis et al., 2013).